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Compound of Interest

Compound Name: 6-Chloro-2-methyl-1h-indole

Cat. No.: B1331389 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-2-methyl-1h-indole
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Chloro-2-methyl-1h-indole, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical Profile:

Name: 6-Chloro-2-methyl-1h-indole

CAS Number: 6127-17-9

Empirical Formula: C₉H₈ClN

Physical Form: Solid

Hazard Identification:

According to safety data sheets, 6-Chloro-2-methyl-1h-indole is classified as acutely toxic if

swallowed (Acute Tox. 3 Oral). It is also known to cause skin and serious eye irritation, and

may lead to respiratory irritation.[1][2]
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Personal Protective Equipment (PPE)
Appropriate PPE is the final and essential barrier against chemical exposure and should be

used in conjunction with engineering controls such as fume hoods.[3]

Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield may

be required for splash risks.[3]

Protects eyes and face from

chemical splashes.

Skin and Body Protection

Flame-resistant lab coat, long

pants, and closed-toe shoes.

[3]

Prevents skin contact with the

chemical.

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Inspect gloves

before use and use proper

removal techniques.[3]

Protects hands from direct

contact.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if

engineering controls are

insufficient or during spill

cleanup, based on a risk

assessment.[3][4]

Prevents inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical for the safe handling of 6-Chloro-2-methyl-1h-indole. The

following workflow outlines the key stages from preparation to waste disposal.
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Preparation
- Conduct Risk Assessment

- Ensure fume hood is operational
- Verify availability of safety shower and eyewash station

Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Chemical Handling
- Work within a fume hood

- Use smallest necessary quantity
- Avoid dust and aerosol formation

- Keep container tightly closed when not in use

Spill & Emergency
- Evacuate if necessary

- Absorb small spills with inert material
- Place in sealed container for disposal

- For large spills, follow institutional emergency procedures

Decontamination
- Clean work surfaces thoroughly
- Wash hands and exposed skin

Waste Disposal
- Segregate waste

- Dispose of in a designated, labeled, sealed container
- Follow institutional and local regulations for hazardous waste

Click to download full resolution via product page

Safe Handling Workflow for 6-Chloro-2-methyl-1h-indole

Disposal Plan
Proper disposal of 6-Chloro-2-methyl-1h-indole and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: This material should be treated as hazardous chemical waste.
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Containment: Dispose of contents and container in an approved waste disposal plant.[1][2]

Collect waste in suitable, closed, and clearly labeled containers.[4]

Procedure:

Do not dispose of down the drain or into the environment.[4]

For spills, sweep up the solid material, avoiding dust formation, and place it into a suitable

container for disposal.[2][4]

Contaminated PPE should also be disposed of as hazardous waste.

Adhere to all local, state, and federal regulations for hazardous waste disposal. Consult

with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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